molecular formula C13H12N2OS B8595561 2-{[(Phenylamino)carbonyl]amino}thiophenol

2-{[(Phenylamino)carbonyl]amino}thiophenol

Cat. No.: B8595561
M. Wt: 244.31 g/mol
InChI Key: QAUYDNWQNRMCIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[(Phenylamino)carbonyl]amino}thiophenol is a useful research compound. Its molecular formula is C13H12N2OS and its molecular weight is 244.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2OS

Molecular Weight

244.31 g/mol

IUPAC Name

1-phenyl-3-(2-sulfanylphenyl)urea

InChI

InChI=1S/C13H12N2OS/c16-13(14-10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)17/h1-9,17H,(H2,14,15,16)

InChI Key

QAUYDNWQNRMCIU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2S

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-{[(Phenylamino)carbonyl]amino}thiophenol was prepared from 2-5 aminothiophenol (200 mg, 1.6 mmol) and phenyl isocyanate according to the procedure in General Method A. The product was purified by precipitation from toluene and filtering to afford the titled compound (330 mg, 85%). mp: 194.5° C.; 1H NMR (CD3OD/CDCl3): d 7.48-7.26 (m, 4H), 7.25-7.10 (m, 3H), 7.04-6.79 (m, 2H); EI-MS m/z 244 (M+H)+; Anal. (C13H12N2OS) C, H, N.
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
85%

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